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Compound of Interest

Compound Name: Phenyl Salicylate

Cat. No.: B1677678

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of phenyl salicylate, a compound with
diverse applications in pharmaceuticals, cosmetics, and polymer science. This document
outlines its fundamental chemical properties, synthesis, and key applications, with a focus on
data presentation and experimental methodologies relevant to research and development.

Core Chemical Identifiers and Properties

Phenyl salicylate, also known commercially as Salol, is an organic compound with significant
historical and current applications.[1][2] Its primary identifiers and key physicochemical
properties are summarized below for easy reference.
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Identifier Value Reference
CAS Number 118-55-8 [31[4][5][6][7]
IUPAC Name phenyl 2-hydroxybenzoate [21[6]1[71[8]
Molecular Formula C13H1003 [3]
Molecular Weight 214.22 g/mol [21151[7]

White crystalline solid with a
Appearance ) [1112114]
balsamic odor

Melting Point 41-43 °C [5]

Boiling Point 172-173 °C at 12 mmHg [5]

Insoluble in water; soluble in
Solubility alcohol, ether, chloroform, and [1][6]

benzene

Synthesis of Phenyl Salicylate

The primary industrial synthesis of phenyl salicylate involves the esterification of salicylic acid
with phenol.[4] This reaction is typically catalyzed by agents such as phosphoryl chloride or
sulfuric acid.[1][4]

Experimental Protocol: Laboratory-Scale Synthesis

A common laboratory-scale synthesis protocol is detailed below:

o Reactant Preparation: Equimolar amounts of salicylic acid and phenol are mixed in a round-
bottom flask.

o Catalyst Addition: A catalytic amount of concentrated sulfuric acid or phosphoryl chloride is
carefully added to the mixture.[1]

o Heating: The mixture is heated under reflux for several hours to drive the esterification
reaction to completion.
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o Neutralization and Washing: After cooling, the reaction mixture is neutralized with a weak
base, such as a sodium bicarbonate solution, to remove unreacted salicylic acid and the acid
catalyst. The organic layer is then washed with water.

 Purification: The crude phenyl salicylate is purified by recrystallization from a suitable
solvent, such as ethanol, to yield a pure crystalline product.

e Drying: The purified crystals are dried in a vacuum oven to remove any residual solvent.

The logical workflow for the synthesis and purification of phenyl salicylate can be visualized
as follows:
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Synthesis and Purification of Phenyl Salicylate

Mixing Salicylic Acid and Phenol

Addition of Catalyst (e.g., H2S04)

Heating under Reflux

Recrystallization
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A flowchart illustrating the synthesis and purification process of phenyl salicylate.

Applications and Mechanisms of Action

Phenyl salicylate has a range of applications stemming from its chemical properties.

Pharmaceutical Applications
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Historically, phenyl salicylate was used as an intestinal antiseptic.[1][4] Upon oral
administration, it passes through the stomach unchanged and is hydrolyzed in the alkaline
environment of the small intestine into salicylic acid and phenol, both of which have antiseptic
properties. It has also been used as a mild analgesic and antipyretic.[1][4]

The mechanism of its antiseptic action can be depicted as a simple hydrolysis pathway:

Hydrolysis of Phenyl Salicylate in the Small Intestine

Phenyl Salicylate

Hydrolysis (Alkaline Envir@

yields

Salicylic Acid (Antiseptic) Phenol (Antiseptic)

Click to download full resolution via product page

The hydrolysis pathway of phenyl salicylate into its active antiseptic components.

Ultraviolet (UV) Filter

Phenyl salicylate is an effective UV absorber, particularly in the UVB range (290-320 nm), and
has been used in sunscreens and other cosmetic formulations to protect the skin from sun
damage.[4] It is also utilized in the manufacturing of polymers, lacquers, adhesives, and waxes
to prevent degradation from UV light.[1][8]

Safety and Handling

Phenyl salicylate is generally considered to have low toxicity. However, it is a skin and eye
irritant, and sensitization has been reported.[5] Standard laboratory safety precautions,
including the use of gloves and eye protection, should be observed when handling this
compound. For detailed safety information, refer to the material safety data sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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